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Compound of Interest

Compound Name: cis-4-Nonene

Cat. No.: B084754

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for key chemical
transformations involving cis-4-Nonene. It is intended to serve as a practical guide for
researchers in organic synthesis, catalysis, and drug development, offering insights into
reaction mechanisms, experimental setups, and expected outcomes.

Olefin Metathesis of cis-4-Nonene

Olefin metathesis is a powerful tool for the formation of new carbon-carbon double bonds. In
the context of cis-4-Nonene, self-metathesis leads to the formation of 4-octene and 2-butene.
This reaction is catalyzed by various transition metal complexes, with molybdenum and
ruthenium-based catalysts being particularly effective.

Mechanistic Pathway: The Chauvin Mechanism

The generally accepted mechanism for olefin metathesis is the Chauvin mechanism, which
involves the formation of a metallacyclobutane intermediate.[1] The catalyst, a metal alkylidene,
reacts with the alkene in a [2+2] cycloaddition to form the four-membered ring intermediate.
This intermediate can then undergo a retro-[2+2] cycloaddition to yield a new alkene and a new
metal alkylidene, thus propagating the catalytic cycle.
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Isomerization-Hydroformylation Sequence

(cis-4-Nonene + Catalyst)

Isomerization to
Terminal/Internal Olefins
(Hydroformylation)

Linear and Branched
Aldehydes

Concerted Epoxidation

cis-4-Nonene + Concerted attack "Butterfly" cis-4,5-Epoxynonane +
m-CPBA Transition State m-Chlorobenzoic Acid
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Electrophilic Bromination

( cis-4-Nonene + Br2 )

Formation of Cyclic
Bromonium lon

Nucleophilic Attack
by Br~ (anti-addition)

Racemic Mixture of
(4R,5S)- and (4S,5R)-4,5-Dibromononane

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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